Cas no 28128-28-1 (8-Chloroadenine)

• Product Name: 8-Chloroadenine
• CAS No: 28128-28-1
• MF: C₅H₄ClN₅
• MW: 169.571758270264
• MDL: MFCD22067305
• CID: 272561
• PubChem ID: 598099
• Update Time: 2025-04-19

8-Chloroadenine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-9H-Purin-6-amine
• 8- CHLOROADENINE ( 8-CL-ADE )
• 8-chloro-7H-purin-6-amine
• 9H-Purin-6-amine,8-chloro-
• 6-Amino-8-chlor-purin
• 8-chloroadenine
• 9H-Purin-6-amine,8-chloro
• Adenine,8-chloro
• 9H-Purin-6-amine, 8-chloro-
• FBVALAOQISRDRY-UHFFFAOYSA-N
• Adenine, 8-chloro-
• 8-Chloro-9H-purin-6-amine #
• NSC22712
• FCH849188
• AKOS006292412
• D75997
• BCP31874
• DTXSID30344585
• SCHEMBL842439
• 28128-28-1
• CS-0099342
• 8-chloro-adenine
• AKOS016002055
• NSC-22712
• W-202178
• A913504
• NCGC00096098-01
• AS-56621
• AG-670/32633047
• DB-360014
• 8-Chloroadenine

• MDL： MFCD22067305
• Inchi： 1S/C5H4ClN5/c6-5-10-2-3(7)8-1-9-4(2)11-5/h1H,(H3,7,8,9,10,11)
• InChI Key： FBVALAOQISRDRY-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C(N)=NC=N2)N1

Computed Properties

• Exact Mass: 169.01600
• Monoisotopic Mass: 169.0155228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5
• XLogP3: 0.7

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 315.2°C at 760 mmHg
• Flash Point: 246.6±29.6 °C
• PSA: 80.48000
• LogP: 1.16970
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

8-Chloroadenine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C